Cas no 2227707-62-0 (rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227707-62-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6415391
• PubChem ID: 165615533
• Update Time: 2025-06-08

rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1814136
• 2227707-62-0

• Inchi： 1S/C14H21NO2/c1-5-17-10-7-6-9(8-11(10)16-4)12-13(15)14(12,2)3/h6-8,12-13H,5,15H2,1-4H3/t12-,13-/m1/s1
• InChI Key： UGRZSYNLKBRNAB-CHWSQXEVSA-N
• SMILES： O(C)C1=C(C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)OCC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to Rac-(1R,3S)-3-(4-Ethoxy-3-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2227707-62-0)

Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2227707-62-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine features a cyclopropane ring substituted with various functional groups. The presence of a chiral center at the 1-position and another at the 3-position contributes to the compound's stereochemical complexity, which is crucial for its biological interactions. The cyclopropane moiety itself is known for its rigidity, which can influence the binding affinity and selectivity of the molecule when interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of this compound. Studies have shown that the aromatic ring system, particularly the 4-ethoxy-3-methoxyphenyl group, can interact with specific receptors and enzymes in biological systems. This interaction has been linked to various pharmacological effects, including anti-inflammatory and analgesic properties.

In the realm of drug discovery, the synthesis and optimization of stereodefined molecules like Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine are of paramount importance. The ability to control stereochemistry at multiple points in a molecule can lead to improved pharmacokinetic profiles and reduced side effects. Researchers have been exploring novel synthetic routes to achieve high enantiomeric purity, which is essential for developing effective pharmaceuticals.

The pharmacological activity of this compound has been investigated in several preclinical studies. These studies have revealed that it can modulate certain signaling pathways by binding to specific targets. For instance, it has been observed that Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine may interact with neurotransmitter receptors, potentially leading to applications in treating neurological disorders. Additionally, its interaction with inflammatory pathways suggests that it could be a valuable candidate for developing novel anti-inflammatory agents.

The chemical properties of this compound also make it an interesting subject for material science applications. The cyclopropane ring's stability and rigidity can be exploited in designing novel materials with specific mechanical and thermal properties. Furthermore, the presence of functional groups such as ethoxy and methoxy provides opportunities for further chemical modifications, enabling the creation of hybrid materials with tailored functionalities.

As research continues to evolve, new methodologies for studying Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine are being developed. Techniques such as high-resolution NMR spectroscopy and X-ray crystallography have allowed scientists to elucidate its structure at an atomic level. These detailed structural insights are crucial for understanding how the molecule interacts with biological targets and for designing derivatives with enhanced properties.

The potential therapeutic applications of this compound are vast and varied. Beyond its anti-inflammatory and analgesic effects, researchers are exploring its potential in treating conditions such as depression and anxiety due to its interaction with neurotransmitter systems. The unique structural features of Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine also make it a valuable scaffold for developing new drugs targeting other diseases.

In conclusion, Rac-(1R,3S)-3-(4-ethoxy-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227707-62-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and functional properties make it a subject of intense research interest. As our understanding of its biology and chemistry continues to grow, we can expect to see more innovative applications emerging from this fascinating molecule.